1-benzyl-N-ethylpiperidin-4-amine

• IUPAC Name: 1-benzyl-N-ethylpiperidin-4-amine
• InChI: InChI=1S/C14H22N2/c1-2-15-14-8-10-16(11-9-14)12-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
• InChI Key: SJWKLNGMIHLOJX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C14H22N2
• DSSTOX Substance ID: DTXSID00442446
• Molecular Weight: 218.34 g/mol
• CAS No.: 50534-24-2

Description

1-Benzyl-N-ethylpiperidin-4-amine is a chemical compound with the molecular formula C14H22N2 and a molecular weight of 218.34 g/mol It is a derivative of piperidine, a six-membered heterocyclic amine, and features both benzyl and ethyl groups attached to the nitrogen atom of the piperidine ring

Preparation Methods

The synthesis of 1-benzyl-N-ethylpiperidin-4-amine typically involves the reaction of piperidine derivatives with benzyl and ethyl halides under specific conditions. . The reaction conditions often require anhydrous solvents and controlled temperatures to ensure high yields and purity of the final product.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. These methods often utilize continuous flow reactors and automated systems to enhance efficiency and reduce production costs .

Chemical Reactions Analysis

1-Benzyl-N-ethylpiperidin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, where the benzyl or ethyl groups can be replaced by other functional groups.

Common reagents and conditions used in these reactions include anhydrous solvents, controlled temperatures, and specific catalysts to ensure selective and efficient transformations. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-Benzyl-N-ethylpiperidin-4-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in biochemical studies to investigate the interactions of piperidine derivatives with biological targets, such as enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and as an analgesic.

Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 1-benzyl-N-ethylpiperidin-4-amine involves its interaction with specific molecular targets, such as neurotransmitter receptors and enzymes. The compound can modulate the activity of these targets, leading to various physiological effects. For example, it may act as an agonist or antagonist at certain receptor sites, influencing neurotransmission and cellular signaling pathways . The exact molecular pathways involved depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

1-Benzyl-N-ethylpiperidin-4-amine can be compared with other piperidine derivatives, such as:

1-Benzylpiperidin-4-amine: Lacks the ethyl group, which may result in different pharmacological properties and reactivity.

N-Ethylpiperidin-4-amine: Lacks the benzyl group, affecting its interaction with biological targets and its chemical reactivity.

Piperidine: The parent compound, which is more basic and less sterically hindered compared to its substituted derivatives.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.

Synthesis routes and methods

Procedure details

To a solution of 1-phenylmethyl-4-piperidone (25.0 g, 132 mmol) in THF (250 mL) was added ethylamine hydrochloride (12.0 g, 147 mol) and methanol (50 mL) and the resulting mixture stirred at room temperature for 10 min. Sodium triacetoxyborohydride (40 g, 189 mmol) was added portionwise and the resulting mixture stirred at room temperature for 1 h. 2M Sodium hydroxide solution (250 mL) was added and the resulting mixture extracted with diethyl ether. The organic extracts were dried (K2CO3) and evaporated to give 1-phenylmethyl-4-ethylaminopiperidine as an oil. This was dissolved in ethanol (500 mL) and concentrated hydrochloric acid (20 mL) was added. The resulting crystals were collected, washed with diethyl ether and dried giving the sub-titled compound as a solid (38 g); NMR: (CDCl3): 1.10 (t, 3H), 1.40 (m, 2H), 1.83 (m, 2H), 2.02 (m, 2H), 2.65 (q, 2H), 2.85 (m, 2H), 3.50 (s, 2H), 3.75 (m, 1H), 7.2–7.4 (m, 5H); MS: 219 (MH+).